Cas no 2260933-27-3 (2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole)

• Product Name: 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole
• CAS No: 2260933-27-3
• MF: C₁₄H₁₅Cl₂NO₄S
• MW: 364.244200944901
• CID: 6529724
• PubChem ID: 137945320
• Update Time: 2025-06-08

2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22556776
• 5-[3-chloro-4-(3-methanesulfonylpropoxy)phenyl]-2-(chloromethyl)-1,3-oxazole
• 2260933-27-3
• 2-(chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole
• EN300-6498834
• 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole

• Inchi： 1S/C14H15Cl2NO4S/c1-22(18,19)6-2-5-20-12-4-3-10(7-11(12)16)13-9-17-14(8-15)21-13/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key： BMFPUSKCAWHZOE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CN=C(CCl)O2)C=CC=1OCCCS(C)(=O)=O

Computed Properties

• Exact Mass: 363.0098845g/mol
• Monoisotopic Mass: 363.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole

Introduction to 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole (CAS No. 2260933-27-3)

The compound 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole (CAS No. 2260933-27-3) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic compound, featuring a 1,3-oxazole core appended with a chloromethyl group and a substituted phenyl ring bearing both chloro and methylsulfonylpropoxy moieties, has garnered attention for its potential therapeutic applications.

Recent studies have highlighted the structural features of this compound that contribute to its unique pharmacological properties. The 1,3-oxazole ring is a well-known scaffold in medicinal chemistry, often employed in the development of drugs due to its ability to engage with biological targets such as enzymes and receptors. The presence of the chloromethyl group introduces reactivity that can be exploited for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

The phenyl ring in 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole is further functionalized with a chloro substituent at the para position relative to the methylsulfonylpropoxy group. This substitution pattern is strategically designed to modulate electronic and steric properties, which can influence binding affinity and selectivity. The methylsulfonylpropoxy moiety adds another layer of complexity, potentially enhancing solubility and metabolic stability while interacting with specific biological pathways.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in modulating inflammatory pathways. The combination of the 1,3-oxazole, chloromethyl, and substituted phenyl groups suggests that it may interact with targets involved in cytokine production and immune cell signaling. Preliminary in vitro studies have indicated that derivatives of this scaffold exhibit promising activity against key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to the inflammatory response.

Moreover, the structural motifs present in 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole align well with current trends in drug discovery towards rational design based on bioisosteric replacements and scaffold hopping. The integration of electronic-withdrawing groups like the methylsulfonyl moiety enhances lipophilicity while maintaining metabolic stability, a critical factor in drug-like properties. This balance is essential for achieving optimal pharmacokinetic profiles, including absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX).

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like this one. The three-dimensional structure of 2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole, when modeled computationally, predicts favorable interactions with biological targets such as protein kinases and transcription factors involved in cancer progression. These interactions could potentially lead to novel therapeutic strategies targeting diseases associated with dysregulated signaling pathways.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions at the oxazole ring to introduce the phenyl substituent followed by functionalization at the para position with the desired substituents. Advances in catalytic systems have allowed for more efficient and selective transformations, reducing byproduct formation and improving overall yields.

From a medicinal chemistry perspective, analogues of this compound represent a rich chemical space for exploration. Variations in substituent patterns can be systematically introduced to optimize potency, selectivity, and pharmacokinetic properties. For instance, exploring different lengths or branching patterns within the methylsulfonylpropoxy group could reveal novel bioactivities or improve solubility profiles without compromising efficacy.

The role of chirality in this scaffold has also been examined recently. While initial studies focused on racemic mixtures for simplicity, enantioselective synthesis now allows researchers to investigate whether single enantiomers exhibit enhanced or distinct biological activities compared to their racemic counterparts. This approach aligns with global trends toward single-enantiomer drugs due to their improved safety profiles and reduced side effects.

In conclusion,2-(Chloromethyl)-5-[3-chloro-4-(3-methylsulfonylpropoxy)phenyl]-1,3-oxazole (CAS No. 2260933-27-3) stands as a testament to the innovative strategies employed in modern pharmaceutical research. Its unique structural features offer multiple opportunities for further development into next-generation therapeutics targeting inflammatory diseases and beyond. As computational tools continue to evolve alongside synthetic methodologies,this compound exemplifies how interdisciplinary approaches can accelerate drug discovery pipelines while maintaining high standards of scientific rigor.